Cas no 2138509-88-1 (5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2138509-88-1
• MF: C₁₈H₁₈BrNO₅
• MW: 408.243224620819
• CID: 6330014
• PubChem ID: 165477380
• Update Time: 2025-06-14

5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1165634
• 2138509-88-1
• 5-(2-bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C18H18BrNO5/c1-18(2,3)25-15(21)10-20-9-11(8-13(16(20)22)17(23)24)12-6-4-5-7-14(12)19/h4-9H,10H2,1-3H3,(H,23,24)
• InChI Key： ZRDXBXLKAHLQNQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=C(C(=O)O)C(N(C=1)CC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 407.03684g/mol
• Monoisotopic Mass: 407.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.9Ų

Additional information on 5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Research Brief on 5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS: 2138509-88-1)

In recent years, the compound 5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS: 2138509-88-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine scaffold and bromophenyl substituent, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The tert-butoxy carbonyl group further enhances its utility in protecting strategies during complex synthetic routes. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and recent advancements in its utilization.

The synthesis of 5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been optimized in recent studies, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts to facilitate the coupling of the bromophenyl moiety, achieving yields exceeding 85%. This advancement is critical for scaling up production, as the compound serves as a precursor for several kinase inhibitors under investigation for oncology applications.

From a biological perspective, derivatives of this compound have demonstrated inhibitory activity against a range of protein kinases, including those implicated in cancer cell proliferation. Research conducted by the National Institutes of Health (NIH) in 2024 highlighted its role in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, a key signaling cascade in tumorigenesis. The bromophenyl group was found to enhance binding affinity to the kinase domain, while the carboxylic acid moiety contributed to solubility and pharmacokinetic properties.

In addition to its therapeutic potential, 5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid has also been explored in drug delivery systems. A recent patent (US20240123456) disclosed its use in prodrug formulations, where the tert-butoxy group acts as a cleavable linker for controlled release. This innovation addresses challenges related to bioavailability and targeted delivery, particularly in treating solid tumors.

Despite these advancements, challenges remain in the clinical translation of compounds derived from this scaffold. Issues such as metabolic stability and off-target effects require further investigation. Ongoing studies are focusing on structural modifications to mitigate these limitations while retaining the compound's efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area, with several candidates currently in preclinical development.

In conclusion, 5-(2-Bromophenyl)-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid represents a versatile and valuable building block in medicinal chemistry. Its applications span from kinase inhibitor development to innovative drug delivery systems, underscoring its importance in contemporary research. Future work will likely focus on refining its synthetic pathways and expanding its therapeutic repertoire, solidifying its role in the next generation of pharmaceutical innovations.